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CAS No.: 128817-30-1

Cat. No.: B144312

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the Eotaxin chemokine

family—Eotaxin-1 (CCL11), Eotaxin-2 (CCL24), and Eotaxin-3 (CCL26)—in various

experimental models. Eotaxins are a subfamily of CC chemokines that play a crucial role in the

selective recruitment of eosinophils, basophils, and Th2 lymphocytes by binding to the C-C

chemokine receptor type 3 (CCR3).[1][2] This targeted chemoattraction makes the

Eotaxin/CCR3 axis a significant area of study and a potential therapeutic target for allergic and

inflammatory diseases such as asthma, allergic rhinitis, and eosinophilic esophagitis.[1][2]

Comparative Performance of Eotaxin Family
Members
The following tables summarize quantitative data on the performance of Eotaxin-1, Eotaxin-2,

and Eotaxin-3 in key in vitro and in vivo experimental models.

In Vitro Chemotaxis and Receptor Activation
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Parameter
Eotaxin-1

(CCL11)

Eotaxin-2

(CCL24)

Eotaxin-3

(CCL26)

Other

Chemokines

Experimenta

l Model/Cell

Type

Primary

Receptor

CCR3 (also

CCR2,

CCR5)[1]

CCR3[3] CCR3[3]

RANTES

(CCR1,

CCR3,

CCR5), MCP-

1 (CCR2)

Human

Eosinophils,

Basophils,

Transfected

Cell Lines

Eosinophil

Chemotaxis

Potent

chemoattract

ant.[4]

Potent

chemoattract

ant, similar

efficacy to

Eotaxin-1 but

may be less

potent.

Effective

chemoattract

ant, may be

more

effective than

CCL11 and

CCL24 for

eosinophils

from

asthmatic

individuals.[4]

[5]

RANTES and

MCP-3 also

induce

migration via

CCR3.[1]

Human

Eosinophils

(from healthy

and

asthmatic

donors)

Basophil

Chemotaxis

Chemoattract

ant.[1]

Chemoattract

ant.[1]

Chemoattract

ant.[1]
Not specified

Human

Basophils

Superoxide

Generation

Stimulates

superoxide

generation.[6]

[7]

Stimulates

superoxide

generation.[6]

[7]

Stimulates

superoxide

generation.[6]

[7]

Not specified

Clone 15-HL-

60 Human

Eosinophilic

Cells

Eosinophil

Peroxidase

(EPO)

Degranulatio

n

Induces

concentration

-dependent

degranulation

.[6]

Induces

concentration

-dependent

degranulation

.[6]

Induces

concentration

-dependent

degranulation

.[6]

Not specified

Clone 15-HL-

60 Human

Eosinophilic

Cells

In Vivo Eosinophil Recruitment
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Experimental

Model

Eotaxin-1

(CCL11)

Eotaxin-2

(CCL24)

Eotaxin-3

(CCL26)
Key Findings

Ovalbumin

(OVA)-Induced

Allergic Airway

Inflammation

(Mouse)

Plays a role in

eosinophil

recruitment.

Genetic ablation

results in a

modest reduction

in tissue

eosinophilia.[8]

Plays a dominant

role in airway

(luminal)

eosinophilia.

Genetic ablation

shows a more

significant

reduction.[8]

Not expressed in

rodents.[4]

Eotaxin-2

appears to be a

more dominant

regulator of

airway

eosinophilia than

Eotaxin-1 in this

model.

Combined

knockout of

Eotaxin-1 and -2

markedly

decreases tissue

eosinophilia,

approaching

levels seen in

CCR3-deficient

mice.[8]

Allergen

Challenge

(Human)

Implicated in the

early phase of

eosinophil

recruitment.[2]

Expression is

significantly

increased 48

hours post-

allergen

challenge and is

associated with

the number of

eosinophils.[9]

Expression is

significantly

increased 48

hours post-

allergen

challenge,

suggesting a role

in the

persistence of

bronchial

eosinophilia.[9]

Eotaxin-2 and -3

may be crucial

for the later

stages and

persistence of

eosinophilic

inflammation in

human asthma.

[9]

Bullous

Pemphigoid (BP)

(Human)

Concentration is

up-regulated in

serum and blister

fluid.[10]

Concentration is

not elevated in

serum or blister

fluid.[10]

Concentration is

up-regulated in

serum and blister

fluid and is

strongly

CCL11 and

CCL26, but not

CCL24, are

linked to the

accumulation of
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expressed by

endothelial cells

in lesions.[10]

eosinophils in the

skin lesions of

BP patients.[10]

Signaling Pathways and Experimental Workflows
Visualizations of key biological pathways and experimental procedures provide a clearer

understanding of the mechanisms of action and the models used to study the Eotaxin family.
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Eotaxin-CCR3 Signaling Pathway

Cell Membrane

Cytoplasm

CCR3 Gαi / Gβγ

Activation

PLC

PI3K

Ca²⁺ Mobilization

MAPK Pathway
(ERK1/2, p38)

Degranulation

Actin Polymerization Chemotaxis

Eotaxin-1, -2, or -3
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Workflow: OVA-Induced Allergic Airway Inflammation Model

Sensitization Phase

Challenge Phase

Analysis Phase

Day 0:
Intraperitoneal (IP) injection

of OVA + Alum Adjuvant

Day 7 & 14:
Booster IP injections

of OVA + Alum

7 & 14 days

Day 19-22:
Daily aerosol challenge

with 1% OVA

5-8 days

Day 23-24:
- Bronchoalveolar Lavage (BAL)

- Lung Histology
- Airway Hyperresponsiveness
- Cytokine/Chemokine Analysis

24h post-last challenge

Data Collection

Start

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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